Cas no 1806335-59-0 (2-Methyl-5-phenylpyridine-4-acetic acid)

• Product Name: 2-Methyl-5-phenylpyridine-4-acetic acid
• CAS No: 1806335-59-0
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4908284
• Update Time: 2025-05-24

2-Methyl-5-phenylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenylpyridine-4-acetic acid

• Inchi： 1S/C14H13NO2/c1-10-7-12(8-14(16)17)13(9-15-10)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3,(H,16,17)
• InChI Key： VPLKDIOCZHUPMA-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(C)=NC=C1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Methyl-5-phenylpyridine-4-acetic acid

Introduction to 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0)

2-Methyl-5-phenylpyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806335-59-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule, featuring a pyridine core substituted with a methyl group at the 2-position and a phenyl ring at the 5-position, terminated with an acetic acid moiety at the 4-position, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The molecular structure of 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0) consists of a pyridine ring, which is a nitrogen-containing aromatic heterocycle, playing a pivotal role in the design of bioactive molecules. The presence of the methyl group at the 2-position and the phenyl ring at the 5-position introduces steric and electronic effects that modulate the compound's interactions with biological targets. The acetic acid functionality at the 4-position further enhances its potential for further derivatization and functionalization, making it a versatile scaffold for drug discovery programs.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively explored for their roles as pharmacophores in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The structural features of 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0) make it an attractive candidate for further investigation in these fields.

One of the most compelling aspects of 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0) is its potential as a precursor for more complex drug candidates. The acetic acid group provides a handle for chemical modifications such as esterification, amidation, or coupling with other pharmacophores, enabling the synthesis of novel molecules with tailored biological properties. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for developing effective therapeutics.

Recent studies have highlighted the importance of pyridine derivatives in modulating enzyme activity and receptor binding. For instance, certain pyridine-based compounds have been shown to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The structural motif present in 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0) suggests that it may have similar interactions with GPCRs or other membrane-bound receptors, making it a promising lead compound for further exploration.

The synthesis of 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0) typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine precursors and acetylating agents, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0) remains an area of active investigation. Preliminary studies have suggested that this compound may exhibit various biological activities depending on its derivatives. For example, certain analogs have shown potential as inhibitors of enzymes involved in inflammation or as modulators of neurotransmitter systems. These findings underscore the importance of further research to fully elucidate the therapeutic potential of this class of compounds.

In conclusion, 2-Methyl-5-phenylpyridine-4-acetic acid (CAS No. 1806335-59-0) represents a fascinating molecule with significant implications for pharmaceutical research and development. Its unique structural features, combined with its synthetic versatility, make it an attractive scaffold for designing novel bioactive molecules. As our understanding of biological targets continues to expand, compounds like 2-Methyl-5-phenoypyridine-(CAS No.) will undoubtedly play a crucial role in shaping future therapeutic strategies.